N-(5-Amino-2-methylphenyl)-2-(4-methylphenoxy)-propanamide

• IUPAC Name: N-(5-amino-2-methylphenyl)-2-(4-methylphenoxy)propanamide
• InChI: InChI=1S/C17H20N2O2/c1-11-4-8-15(9-5-11)21-13(3)17(20)19-16-10-14(18)7-6-12(16)2/h4-10,13H,18H2,1-3H3,(H,19,20)
• InChI Key: NGLZMEGGFFXHFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC(C)C(=O)NC2=C(C=CC(=C2)N)C
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol
• CAS No.: 1016522-29-4

Description

N-(5-Amino-2-methylphenyl)-2-(4-methylphenoxy)-propanamide is a useful research compound. Its molecular formula is C17H20N2O2 and its molecular weight is 284.35 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antibacterial Activity : Tumosienė et al. (2012) synthesized derivatives of 3-[(4-methylphenyl)amino]propanehydrazide, which includes compounds related to N-(5-Amino-2-methylphenyl)-2-(4-methylphenoxy)-propanamide. These compounds showed good antibacterial activity against Rhizobium radiobacter (Tumosienė et al., 2012).

• Muscle Relaxant and Anticonvulsant Activities : Tatee et al. (1986) prepared N-Substituted 3-amino-2-methyl-N-(3-phenyl-5-isoxazolyl)propanamide derivatives, which displayed selective muscle relaxant and anticonvulsant activities (Tatee et al., 1986).

• Antibacterial and Antifungal Agents : Helal et al. (2013) reported the synthesis of 2-(6-methoxy-2-naphthyl)propionamide derivatives, exhibiting significant antibacterial and antifungal activities, comparable to standard agents like Ampicilline and Flucanazole (Helal et al., 2013).

• Selective Androgen Receptor Modulators : Wu et al. (2006) studied the pharmacokinetics and metabolism of a selective androgen receptor modulator, S-1, a compound related to this compound. They found it to be rapidly absorbed, slowly cleared, moderately distributed, and extensively metabolized in rats (Wu et al., 2006).

• Antimalarial Treatment : Norcross et al. (2019) optimized a phenotypic hit against Plasmodium falciparum based on an aminoacetamide scaffold, leading to a compound with low-nanomolar activity against the malaria parasite, suggesting potential application in antimalarial treatments (Norcross et al., 2019).

• Kappa Opioid Receptor Antagonists : Carroll et al. (2006) identified compounds from the 5-(3-hydroxyphenyl)morphan class, structurally related to this compound, as potent and selective kappa opioid receptor antagonists (Carroll et al., 2006).

• Chymotrypsin Inhibitory Activity : Atta-ur-rahman et al. (1997) isolated compounds from Jolyna laminarioides, including methyl 2-[propanamide-2'-methoxycarbonyl] benzoate, which exhibited chymotrypsin inhibitory activity and was active against Escherichia coli and Shigella boydii (Atta-ur-rahman et al., 1997).